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Compound of Interest

Compound Name: anthracene-9,10-diol

Cat. No.: B1198905

Technical Overview of Anthracene-9,10-diol

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Anthracene-9,10-diol, a dihydroxy derivative of
anthracene. It is an organic compound formed by the reduction of 9,10-anthraquinone.[1] The
presence of two hydroxyl groups at the 9 and 10 positions of the anthracene structure
significantly influences its chemical properties and reactivity.[1]

Physicochemical Properties

The fundamental molecular characteristics of Anthracene-9,10-diol are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and formulation
development.

Property Value Source
Molecular Formula C14H1002 [1112113114]
Molecular Weight 210.23 g/mol [2][3]
CAS Number 4981-66-2 [2][4]

Chemical Structure
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Hydroxyl Group (-OH)
at position 10

The logical relationship between the key functional groups and the parent anthracene structure

is depicted below.

Hydroxyl Group (-OH)
at position 9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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